![molecular formula C17H22ClFN2O3S B2612103 3-(2-chloro-6-fluorophenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)propanamide CAS No. 2034304-19-1](/img/structure/B2612103.png)
3-(2-chloro-6-fluorophenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-chloro-6-fluorophenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)propanamide is a useful research compound. Its molecular formula is C17H22ClFN2O3S and its molecular weight is 388.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Modification Techniques
The compound is involved in the field of chemical synthesis, particularly in reactions like atom-transfer radical cyclizations. Studies have shown that related structures can be utilized in the synthesis of complex molecules, indicating potential applications in creating novel compounds with specific functionalities. For example, methyl 2-iodo-2-(phenylsulfonyl)-4-pentenoate is reacted with N-BOC-allylamine to afford substituted 3-azabicyclo-[3.3.0]octanes, showcasing the compound's relevance in synthesizing bicyclic structures which could share mechanistic or structural similarities with the compound (Flynn, Zabrowski, & Nosal, 1992).
Biomedical Analysis and Drug Stability
In biomedical contexts, related compounds have been investigated for their interactions with biological molecules and their stability under various conditions. For instance, gliclazide, a drug with a structural motif of 3-azabicyclo[3.3.0]oct-3-yl, has been studied for its degradation in the presence of different ions, with findings highlighting the protective effects of human serum proteins on drug stability. Such research underscores the importance of understanding chemical interactions in biological systems, potentially guiding the application of the compound in pharmaceutical formulations (Kobayashi et al., 1986).
Neurokinin-1 Receptor Antagonism
Research on neurokinin-1 (NK1) receptor antagonists has yielded compounds with significant therapeutic potential in treating conditions like emesis and depression. One study describes the synthesis of an orally active, water-soluble NK1 receptor antagonist, indicating the potential utility of structurally complex compounds in developing new medications for central nervous system disorders (Harrison et al., 2001).
TRPV1 Antagonism for Pain Management
The development of TRPV1 antagonists for pain management involves the exploration of compounds with specific structural features. A study on 2-(3,5-difluoro-4-methylsulfonaminophenyl)propanamides demonstrates the relevance of such structures in creating potent antagonists for the TRPV1 receptor, a target for novel analgesic drugs. This indicates the potential application of the compound in pain research and therapy (Kim et al., 2018).
Properties
IUPAC Name |
3-(2-chloro-6-fluorophenyl)-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClFN2O3S/c1-25(23,24)21-12-5-6-13(21)10-11(9-12)20-17(22)8-7-14-15(18)3-2-4-16(14)19/h2-4,11-13H,5-10H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKPBYLCZHMQINM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1C2CCC1CC(C2)NC(=O)CCC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.